Cas no 76078-18-7 (All-trans-heptaprenyl diphosphate)

• Product Name: All-trans-heptaprenyl diphosphate
• CAS No: 76078-18-7
• MF: C₃₅H₆₀O₇P₂
• MW: 654.794233322144
• CID: 5722363
• PubChem ID: 5280658
• Update Time: 2025-10-28

All-trans-heptaprenyl diphosphate Chemical and Physical Properties

Names and Identifiers

• LMPR03030006
• C04216
• (2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl trihydrogen diphosphate
• heptaprenyl diphosphate
• Q27123935
• (E)-heptaprenyl diphosphate
• all-trans-heptaprenyl diphosphate
• CHEBI:17613
• CHEBI:53046
• 3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl trihydrogen diphosphate
• 76078-18-7
• Q27102478
• [(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl] phosphono hydrogen phosphate
• All-trans-heptaprenyl diphosphate

• Inchi： 1S/C35H60O7P2/c1-29(2)15-9-16-30(3)17-10-18-31(4)19-11-20-32(5)21-12-22-33(6)23-13-24-34(7)25-14-26-35(8)27-28-41-44(39,40)42-43(36,37)38/h15,17,19,21,23,25,27H,9-14,16,18,20,22,24,26,28H2,1-8H3,(H,39,40)(H2,36,37,38)/b30-17+,31-19+,32-21+,33-23+,34-25+,35-27+
• InChI Key： LSJLEXWXRKTZAJ-YUIIPXGZSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 654.38142824g/mol
• Monoisotopic Mass: 654.38142824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 23
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenols Polyprenyl phosphates

Additional information on All-trans-heptaprenyl diphosphate

All-Trans-Heptaprenyl Diphosphate: A Comprehensive Overview

All-trans-heptaprenyl diphosphate (CAS No. 76078-18-7) is a specialized compound that has garnered significant attention in the fields of biochemistry and pharmacology due to its unique structural properties and potential applications. This compound, also referred to as heptaprenyl diphosphate, belongs to the class of prenyl diphosphates, which are essential intermediates in the biosynthesis of various bioactive molecules, including terpenoids and isoprenoids.

The molecular structure of all-trans-heptaprenyl diphosphate consists of a seven-carbon prenyl chain linked to a diphosphate group. The all-trans configuration refers to the arrangement of double bonds within the prenyl chain, which plays a critical role in determining the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of this configuration in modulating the compound's interactions with cellular membranes and enzymes.

In terms of synthesis, heptaprenyl diphosphate is typically derived from mevalonic acid or the mevalonate pathway, which is a well-established route for the production of isoprenoid precursors. However, advancements in metabolic engineering have enabled researchers to explore alternative biosynthetic pathways, such as the methylerythritol phosphate (MEP) pathway, to enhance the production efficiency of this compound.

The biological significance of all-trans-heptaprenyl diphosphate lies in its role as a precursor for various bioactive molecules. For instance, it serves as an intermediate in the synthesis of carotenoids, which are vital for photosynthesis in plants and contribute to human health by acting as antioxidants. Additionally, this compound has been implicated in the biosynthesis of certain pharmaceutical agents, including anticancer drugs and immunomodulators.

Recent research has focused on leveraging heptaprenyl diphosphate's unique properties for drug delivery applications. Scientists have explored its potential as a carrier molecule for delivering therapeutic agents across cellular membranes due to its amphipathic nature and ability to form micelles or liposomes. These findings underscore its versatility as both a natural metabolite and a synthetic tool in biotechnology.

In terms of therapeutic applications, all-trans-heptaprenyl diphosphate has shown promise in targeting metabolic disorders and inflammatory conditions. Studies have demonstrated that it can modulate key signaling pathways involved in inflammation and cellular stress responses, making it a potential candidate for developing novel therapeutics.

The structural elucidation and characterization of heptaprenyl diphosphate have been significantly enhanced by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have enabled researchers to gain deeper insights into the compound's stereochemistry and dynamic behavior at the molecular level.

In conclusion, all-trans-heptaprenyl diphosphate (CAS No. 76078-18-7) is a versatile compound with diverse applications in biochemistry, pharmacology, and biotechnology. Its unique structural features and biological activities continue to be explored through cutting-edge research, offering new avenues for its utilization in drug development and metabolic engineering.